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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of 2-Methoxyquinoline-7-carboxylic acid, a
heterocyclic compound of interest in medicinal chemistry. Authored from the perspective of a
Senior Application Scientist, this document synthesizes foundational chemical principles with
practical, field-proven insights, focusing on the synthesis, characterization, and potential
applications of this molecule in drug discovery.

Introduction: The Quinoline Scaffold in Medicinal
Chemistry

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a privileged scaffold in
drug development. Its derivatives are known to possess a wide array of biological activities,
including anticancer, antimicrobial, anti-inflammatory, and antiviral properties[1][2]. The specific
placement of substituents on the quinoline core significantly influences the molecule's
physicochemical properties and its interaction with biological targets[3]. This guide focuses on
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a specific derivative, 2-Methoxyquinoline-7-carboxylic acid, providing a technical overview
for researchers engaged in the design and synthesis of novel therapeutics.

Compound Profile: 2-Methoxyquinoline-7-carboxylic
acid
A precise understanding of a compound's fundamental properties is the bedrock of any

research endeavor. This section details the essential identifiers and physicochemical
characteristics of 2-Methoxyquinoline-7-carboxylic acid.

While a specific CAS (Chemical Abstracts Service) number for 2-Methoxyquinoline-7-
carboxylic acid is not readily found in major chemical databases, its structural isomers and
related derivatives are well-documented. For instance, the methyl ester, Methyl 2-
methoxyquinoline-7-carboxylate, is registered under CAS number 1451154-40-7[4][5]. The
isomeric 3-Methoxyquinoline-7-carboxylic acid has the CAS number 2241594-60-3[6].

The absence of a dedicated CAS number suggests that 2-Methoxyquinoline-7-carboxylic
acid may be a novel compound or one that has not been extensively commercialized. For
research and regulatory purposes, careful characterization is paramount.

Table 1: Physicochemical Properties of 2-Methoxyquinoline-7-carboxylic acid
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Property Value Source

Molecular Formula C11H9NO3 PubChem[7]
Molecular Weight 203.19 g/mol PubChem|[6]
Monoisotopic Mass 203.05824 Da PubChem[7]
InChl Key VUICLULZZFVIER- PubChem([7]

UHFFFAOYSA-N

COC1=NC2=C(C=CC(=C2)C(

SMILES —0)0)C=C1 PubChem[7]
Predicted XlogP 2.0 PubChem[7]
Hydrogen Bond Donors 1 PubChem][6]
Hydrogen Bond Acceptors 3 PubChem|[6]

Synthesis and Purification

The synthesis of novel chemical entities is a cornerstone of drug discovery. While a specific,
published protocol for 2-Methoxyquinoline-7-carboxylic acid is not readily available, a viable
synthetic route can be designed based on established organometallic methodologies for
analogous structures, such as the synthesis of 2-methoxyquinoline-6-carboxylic acid[8].

The proposed pathway involves the directed ortho-metalation of a suitable brominated
precursor, followed by carboxylation. This approach offers high regioselectivity and is a
workhorse in modern organic synthesis.

Proposed Synthetic Workflow
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Caption: Proposed synthetic workflow for 2-Methoxyquinoline-7-carboxylic acid.
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Detailed Experimental Protocol (Hypothetical)

Materials:

7-Bromo-2-methoxyquinoline

¢ Anhydrous Tetrahydrofuran (THF)

e n-Butyllithium (n-BuLi) in hexanes (e.g., 1.6 M solution)
e Solid Carbon Dioxide (Dry Ice)

e 5M Hydrochloric Acid (HCI)

» Dichloromethane

o Water

Procedure:

» Reaction Setup: In a flame-dried, three-necked flask under a nitrogen atmosphere, dissolve
7-bromo-2-methoxyquinoline in anhydrous THF.

o Lithiation: Cool the stirred solution to -78 °C using a dry ice/acetone bath. Add n-butyllithium
dropwise via syringe, maintaining the internal temperature below -70 °C. The formation of the
aryllithium intermediate is typically rapid.

o Carboxylation: After stirring for 30-60 minutes at -78 °C, add an excess of freshly crushed
solid carbon dioxide to the reaction mixture in one portion.

e Quench and Workup: Allow the reaction to slowly warm to room temperature. Remove the
volatile solvents in vacuo.

o Extraction: Partition the resulting residue between dichloromethane and water. Separate the
agueous layer.

 Acidification and Precipitation: Cool the aqueous phase in an ice bath and acidify to
approximately pH 3-4 with 5M HCI. The desired carboxylic acid should precipitate out of the
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solution.

« |solation and Purification: Collect the solid product by vacuum filtration, wash with cold water,
and dry. Further purification can be achieved by recrystallization from a suitable solvent like
isopropanol or ethanol[8].

Causality and Experimental Choices:

o Anhydrous Conditions: Organolithium reagents like n-BuLi are extremely reactive towards
protic sources, such as water. Strict anhydrous and inert atmosphere conditions are critical
to prevent quenching of the reagent and ensure high yields.

o Low Temperature (-78 °C): The lithiation is performed at very low temperatures to prevent
side reactions, such as the decomposition of the aryllithium intermediate or reaction with the
solvent.

o Excess Carbon Dioxide: A large excess of CO2 is used to ensure complete carboxylation of
the aryllithium species and to minimize the formation of ketone byproducts.

Analytical Characterization

Rigorous analytical characterization is hon-negotiable to confirm the identity, structure, and
purity of a synthesized compound. The following techniques would be essential for validating
the successful synthesis of 2-Methoxyquinoline-7-carboxylic acid.

Table 2. Expected Analytical Data
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Technique Expected Observations

Aromatic protons on the quinoline core, a singlet
1H NMR for the methoxy group (~4.0 ppm), and a broad

singlet for the carboxylic acid proton (>10 ppm).

Resonances for all 11 carbon atoms, including
13C NMR the carbonyl carbon of the carboxylic acid (~170
ppm) and the methoxy carbon (~55 ppm).

A molecular ion peak corresponding to the
Mass Spectrometry calculated exact mass (e.g., [M+H]* at m/z
204.0655).[7]

Characteristic stretches for O-H (broad, ~2500-
FT-IR 3300 cm~1), C=0 (~1700 cm~1), and C-O
(~1250 cm™1).

A sharp, defined melting point, indicating high

Melting Point )
purity.

Potential Applications in Drug Discovery

While direct biological activity data for 2-Methoxyquinoline-7-carboxylic acid is not
extensively published, the broader class of quinoline carboxylic acids has shown significant
promise in several therapeutic areas.

» Anticancer Activity: Many quinoline derivatives exhibit cytotoxic effects against various
cancer cell lines by inducing apoptosis and arresting the cell cycle[1].

o Antimicrobial and Antiviral Potential: The quinoline scaffold is a key component in several
antimicrobial and antiviral drugs. These compounds can act by inhibiting essential microbial
enzymes or interfering with viral replication[1].

» Anti-inflammatory Properties: Certain quinoline-2-carboxylic acid derivatives have been
investigated for their ability to modulate inflammatory responses by inhibiting the production
of pro-inflammatory mediators[1].
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The presence of both a hydrogen bond donor (the carboxylic acid) and acceptors (the methoxy
and quinoline nitrogens) on the 2-Methoxyquinoline-7-carboxylic acid scaffold makes it an
attractive candidate for forming key interactions with biological targets such as enzymes and
receptors.

Safety and Handling

As with any laboratory chemical, proper safety precautions are essential. While a specific
Safety Data Sheet (SDS) for 2-Methoxyquinoline-7-carboxylic acid is not available, general
guidelines for handling similar aromatic carboxylic acids should be followed.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a
lab coat, and chemical-resistant gloves.

e Handling: Avoid inhalation of dust and direct contact with skin and eyes. Handle in a well-
ventilated area or a chemical fume hood[9][10][11].

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, protected
from light[5][9].

 In case of exposure:
o Skin: Wash with plenty of soap and water.
o Eyes: Rinse cautiously with water for several minutes.
o Inhalation: Move the person to fresh air.
o Ingestion: If swallowed, call a poison center or doctor if you feel unwell[9][10][12].

Conclusion

2-Methoxyquinoline-7-carboxylic acid represents a potentially valuable building block in the
field of medicinal chemistry. While it appears to be a less-studied derivative within the quinoline
family, its structural features suggest it could be a promising scaffold for developing novel
therapeutics. This guide provides a foundational framework for its synthesis, characterization,
and potential applications, intended to empower researchers in their drug discovery efforts. The
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proposed synthetic route, based on established methodologies, offers a clear path to accessing
this compound for further investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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